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Compound of Interest

Compound Name: 3,3-Dimethyl-2-pentanone

Cat. No.: B1585287

In-Depth Technical Guide to 3,3-Dimethyl-2-
pentanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and safety information for 3,3-dimethyl-2-pentanone, a valuable
intermediate in pharmaceutical and chemical synthesis.

Core Molecular and Physical Properties

3,3-Dimethyl-2-pentanone, also known as methyl tert-pentyl ketone, is a colorless liquid with
the chemical formula C7H140.[1][2][3] Its molecular weight is approximately 114.19 g/mol .[1][2]
[4] The structure features a ketone functional group at the second carbon position and two
methyl groups on the third carbon, creating a sterically hindered environment around the
carbonyl group. This structural feature significantly influences its reactivity.[1]

Quantitative Physicochemical Data
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Property Value Source(s)
Molecular Formula C7H140 [21[3][4][5]
Molecular Weight 114.19 g/mol [1112]14]
CAS Number 20669-04-9 [11[2][41[5]
Boiling Point 131-132 °C at 760 mmHg [5]

Density 0.808 g/cm? [5]

Flash Point 22.4 °C [5]
Refractive Index 1.403 [5]

Vapor Pressure 10.8 mmHg at 25°C [5]

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 3,3-
dimethyl-2-pentanone. Mass spectrometry data (electron ionization) is available through the
National Institute of Standards and Technology (NIST) database.[6] Predicted *H NMR and 3C
NMR spectra can also be found in various chemical databases.[4]

Synthesis and Reactivity

The synthesis of 3,3-dimethyl-2-pentanone can be achieved through several established
organic chemistry protocols. Its reactivity is primarily centered around the electrophilic carbonyl
carbon.

Experimental Protocol: Synthesis via Oxidation of 3,3-
Dimethyl-2-pentanol

A common and reliable method for the preparation of 3,3-dimethyl-2-pentanone is the
oxidation of the corresponding secondary alcohol, 3,3-dimethyl-2-pentanol.[1]

Materials:

» 3,3-Dimethyl-2-pentanol
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e Pyridinium chlorochromate (PCC)

¢ Dichloromethane (anhydrous)

 Silica gel

e Sodium bicarbonate (saturated aqueous solution)
e Magnesium sulfate (anhydrous)

Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,3-
dimethyl-2-pentanol in anhydrous dichloromethane.

e Add pyridinium chlorochromate (PCC) to the solution in one portion. The molar ratio of PCC
to the alcohol should be approximately 1.5:1.

« Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress of the
reaction by thin-layer chromatography (TLC).

e Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short
plug of silica gel to remove the chromium salts.

o Wash the filtrate sequentially with a saturated aqueous solution of sodium bicarbonate and
brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure.

e The crude product can be purified by fractional distillation to yield pure 3,3-dimethyl-2-
pentanone.

Synthesis Workflow Diagram
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Synthesis of 3,3-dimethyl-2-pentanone via Oxidation
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Caption: Workflow for the synthesis of 3,3-dimethyl-2-pentanone.

Safety and Handling

3,3-Dimethyl-2-pentanone is classified as a highly flammable liquid and vapor (H225).[2][4] It
may also cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).[2]
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Precautionary Measures:

o Keep away from heat, sparks, open flames, and hot surfaces.[7][8] No smoking.

o Keep the container tightly closed.[7]

e Ground/bond container and receiving equipment.[7][8]

o Use explosion-proof electrical, ventilating, and lighting equipment.[7][8]

e Use only non-sparking tools.[7][8]

o Take precautionary measures against static discharge.[7][8]

o Wear protective gloves, protective clothing, eye protection, and face protection.[7]

 In case of fire, use COz, dry chemical, or foam for extinction.[8]

Store in a well-ventilated place.[7][8] Keep cool.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this compound.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585287#molecular-weight-and-formula-of-3-3-
dimethyl-2-pentanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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